Cas no 1204595-05-0 (Fmoc-L-Tyr(propargyl)-OH)

• Product Name: Fmoc-L-Tyr(propargyl)-OH
• CAS No: 1204595-05-0
• MF: C₂₇H₂₃NO₅
• MW: 441.475227594376
• MDL: MFCD26793610
• CID: 3036696
• PubChem ID: 86810491
• Update Time: 2025-05-24

Fmoc-L-Tyr(propargyl)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-L-Tyr(propargyl)-OH
• Fmoc-Tyr(propargyl)-OH
• AKOS026671126
• D74853
• N-Fmoc-O-2-propyn-1-yl-L-tyrosine
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-prop-2-ynoxyphenyl)propanoic acid
• CS-0089281
• 1204595-05-0
• SCHEMBL14940909
• MFCD26793610
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(prop-2-yn-1-yloxy)phenyl)propanoic acid
• (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-[4-(PROP-2-YN-1-YLOXY)PHENYL]PROPANOIC ACID

• MDL： MFCD26793610
• Inchi： 1S/C27H23NO5/c1-2-15-32-19-13-11-18(12-14-19)16-25(26(29)30)28-27(31)33-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h1,3-14,24-25H,15-17H2,(H,28,31)(H,29,30)/t25-/m0/s1
• InChI Key： COXQVDBEMQQDOE-VWLOTQADSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC(=CC=1)OCC#C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 441.15762283g/mol
• Monoisotopic Mass: 441.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.9Ų

Additional information on Fmoc-L-Tyr(propargyl)-OH

Fmoc-L-Tyr(propargyl)-OH: A Comprehensive Overview

The compound Fmoc-L-Tyr(propargyl)-OH, with CAS No. 1204595-05-0, is a highly specialized amino acid derivative that has garnered significant attention in the fields of organic chemistry, peptide synthesis, and drug discovery. This compound is a derivative of L-tyrosine, a naturally occurring amino acid, and is modified with an Fmoc (9-fluorenylmethyloxycarbonyl) protecting group and a propargyl side chain. The combination of these functional groups makes Fmoc-L-Tyr(propargyl)-OH a versatile building block in modern chemical synthesis.

One of the key features of Fmoc-L-Tyr(propargyl)-OH is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group serves as an excellent protecting group for the amino terminus, ensuring selective reactivity during the synthesis process. Additionally, the propargyl side chain introduces alkyne functionality, which can be exploited for click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). This dual functionality makes Fmoc-L-Tyr(propargyl)-OH an invaluable tool in the construction of complex peptide architectures and bioactive molecules.

Recent advancements in chemical biology have further highlighted the potential of Fmoc-L-Tyr(propargyl)-OH in drug discovery and therapeutic development. Researchers have utilized this compound to synthesize bioconjugates, which are increasingly being explored for their applications in targeted drug delivery systems. For instance, studies have demonstrated that peptides incorporating Fmoc-L-Tyr(propargyl)-OH can be functionalized with imaging agents or therapeutic payloads through click chemistry, enabling precise targeting of disease sites.

The propargyl group in Fmoc-L-Tyr(propargyl)-OH also confers unique electronic and steric properties to the molecule. These properties make it an attractive substrate for various post-synthetic modifications, such as thiolation or alkyne metathesis. Such modifications can enhance the bioavailability or pharmacokinetic profiles of peptide-based drugs, making them more effective in clinical settings.

In terms of synthesis, Fmoc-L-Tyr(propargyl)-OH is typically prepared via multi-step processes involving nucleophilic substitution or coupling reactions. The introduction of the propargyl group requires careful control over reaction conditions to ensure high yields and purity. Recent studies have also explored alternative synthetic routes, such as enzymatic catalysis or microwave-assisted synthesis, to improve the efficiency and scalability of this process.

From an analytical standpoint, Fmoc-L-Tyr(propargyl)-OH can be characterized using a variety of techniques, including high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods allow for precise determination of the compound's molecular weight, purity, and structural integrity.

In conclusion, Fmoc-L-Tyr(propargyl)-OH represents a powerful tool in contemporary chemical synthesis and drug discovery. Its unique combination of functional groups enables researchers to design and synthesize complex molecules with tailored properties for diverse applications. As advancements in chemical biology continue to unfold, the role of Fmoc-L-Tyr(propargyl)-OH in shaping future therapeutic strategies is expected to grow significantly.